Cas no 2034229-06-4 (4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide)

• Product name: 4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide
• CAS No: 2034229-06-4
• MF: C₂₁H₂₄N₄O₂
• MW: 364.440864562988
• CID: 6276012
• PubChem ID: 119105597

4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide
• 4-butoxy-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}benzamide
• 4-butoxy-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzamide
• 2034229-06-4
• F6561-6410
• AKOS026704667
• 4-butoxy-N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]benzamide

• Inchi： 1S/C21H24N4O2/c1-3-4-12-27-19-9-7-16(8-10-19)21(26)23-13-17-6-5-11-22-20(17)18-14-24-25(2)15-18/h5-11,14-15H,3-4,12-13H2,1-2H3,(H,23,26)
• InChI Key： OWTSPNKKSMFUGG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(NCC1=CC=CN=C1C1C=NN(C)C=1)=O)CCCC

Computed Properties

• Exact Mass: 364.18992602g/mol
• Monoisotopic Mass: 364.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69Ų
• XLogP3: 2.8

Additional information on 4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide

Comprehensive Overview of 4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide (CAS No. 2034229-06-4)

4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide is a specialized organic compound with a unique molecular structure that combines a pyrazole ring, a pyridine moiety, and a benzamide group. This compound, identified by its CAS number 2034229-06-4, has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of both 1-methyl-1H-pyrazol-4-yl and pyridin-3-ylmethyl groups in its structure suggests possible interactions with various enzymes and receptors, making it a candidate for further study in drug discovery.

The synthesis of 4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide involves multi-step organic reactions, including amide bond formation and functional group modifications. Researchers have explored its physicochemical properties, such as solubility, stability, and melting point, to better understand its behavior in different environments. The butoxy side chain enhances its lipophilicity, which could improve membrane permeability in biological systems. These characteristics make it a promising scaffold for designing novel therapeutic agents or agrochemicals.

In recent years, the demand for pyrazole and pyridine-based compounds has surged, driven by their applications in medicinal chemistry. 4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide aligns with this trend, as its structural features resemble those of known bioactive molecules. For instance, compounds containing 1-methyl-1H-pyrazol-4-yl groups have shown activity against inflammatory pathways, while pyridin-3-ylmethyl derivatives are often investigated for their neurological effects. This dual functionality positions the compound as a versatile intermediate for further chemical exploration.

The agrochemical industry has also shown interest in 4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide, particularly in the development of new pesticides and herbicides. The benzamide moiety is a common feature in many crop protection agents, and its combination with pyrazole and pyridine rings could lead to enhanced efficacy against resistant pests. Researchers are investigating its mode of action and environmental impact to assess its potential for sustainable agriculture solutions.

From a commercial perspective, CAS No. 2034229-06-4 is primarily available for research purposes, with suppliers offering it in small quantities for laboratory use. Its market value is influenced by the growing interest in heterocyclic compounds and the need for innovative chemical entities in drug discovery pipelines. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of 4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide, ensuring consistent quality for experimental applications.

Safety and handling guidelines for 4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide emphasize standard laboratory precautions, including the use of personal protective equipment and proper ventilation. While it is not classified as a hazardous material under current regulations, researchers are advised to conduct thorough risk assessments before working with this compound. Its stability under various storage conditions is an area of ongoing study to optimize long-term preservation.

Future research directions for 4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide may include structure-activity relationship (SAR) studies to identify more potent analogs, as well as formulation development for potential commercial applications. The integration of computational chemistry and high-throughput screening could accelerate the discovery of its biological targets and mechanisms of action. As the scientific community continues to explore pyrazole-pyridine hybrids, this compound stands out as a valuable building block for interdisciplinary research.

In conclusion, 4-butoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide (CAS No. 2034229-06-4) represents an intriguing chemical entity with diverse potential applications. Its unique structural features and compatibility with modern synthetic methodologies make it a subject of interest for both academic and industrial researchers. As advancements in heterocyclic chemistry continue, this compound is poised to contribute to innovations in pharmaceuticals, agrochemicals, and beyond.